Cas no 62535-41-5 (Alanine, N-[(2-naphthalenylamino)carbonyl]-)

Alanine, N-[(2-naphthalenylamino)carbonyl]- structure
62535-41-5 structure
Product Name:Alanine, N-[(2-naphthalenylamino)carbonyl]-
CAS No:62535-41-5
MF:C14H14N2O3
MW:258.272563457489
CID:441361
PubChem ID:61851626
Update Time:2025-04-19

Alanine, N-[(2-naphthalenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Alanine, N-[(2-naphthalenylamino)carbonyl]-
    • (2S)-2-(naphthalen-2-ylcarbamoylamino)propanoic acid
    • DTXSID90734286
    • AKOS011125114
    • N-[(Naphthalen-2-yl)carbamoyl]-L-alanine
    • 62535-41-5
    • Inchi: 1S/C14H14N2O3/c1-9(13(17)18)15-14(19)16-12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,1H3,(H,17,18)(H2,15,16,19)/t9-/m0/s1
    • InChI Key: VRNQBJRXVRMLHA-VIFPVBQESA-N
    • SMILES: O=C(N[C@H](C(=O)O)C)NC1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 258.10052
  • Monoisotopic Mass: 258.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.43
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